1,3,5-trimethyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1,3,5-trimethyl-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H19N5OS/c1-11-15(12(2)20(3)18-11)16(22)17-6-8-21-7-4-14(19-21)13-5-9-23-10-13/h4-5,7,9-10H,6,8H2,1-3H3,(H,17,22)
• InChI Key: FFSRZLVANSBJCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Molecular Formula: C16H19N5OS
• Molecular Weight: 329.4 g/mol
• CAS No.: 2034452-58-7

Description

1,3,5-trimethyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19N5OS and its molecular weight is 329.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

1,3,5-Trimethyl-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-1H-pyrazole-4-carboxamide, a pyrazole derivative, has been utilized in various synthesis and chemical reaction studies. For instance, Ledenyova et al. (2018) explored the reaction of related pyrazolo[5,1-c][1,2,4]triazine derivatives with thiourea, involving ANRORC rearrangement and N-formylation, which was confirmed through X-ray analysis (Ledenyova et al., 2018). Similarly, Mohareb et al. (2004) investigated the synthesis of thiophenylhydrazonoacetates, leading to the formation of various heterocyclic derivatives including pyrazoles (Mohareb et al., 2004).

Crystal Structure Analysis

Prabhuswamy et al. (2016) conducted a study on a closely related compound, synthesizing and determining its crystal structure through X-ray diffraction studies. This provides insight into the molecular and crystal structure of similar pyrazole derivatives (Prabhuswamy et al., 2016).

Biological Evaluation

Donohue et al. (2002) synthesized a library of pyrazole carboxamides, which included compounds structurally similar to this compound, for biological evaluation. These compounds were tested for their toxicity against C. elegans, highlighting their potential biological activity (Donohue et al., 2002).

Anti-Tumor and Antimicrobial Activities

Gomha et al. (2016) synthesized new bis-pyrazolyl-thiazoles incorporating the thiophene moiety, similar to the compound , and evaluated them for anti-tumor activities, revealing promising results against hepatocellular carcinoma cell lines (Gomha et al., 2016). In addition, Hassan et al. (2014) synthesized aminopyrazole and pyrazolopyrimidine derivatives, investigating their cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan et al., 2014).